Cas no 362690-52-6 (1,2,3-trifluoro-5-isothiocyanatobenzene)

• Product Name: 1,2,3-trifluoro-5-isothiocyanatobenzene
• CAS No: 362690-52-6
• MF: C₇H₂F₃NS
• MW: 189.157690525055
• MDL: MFCD03093810
• CID: 297163
• PubChem ID: 2760795
• Update Time: 2025-09-27

1,2,3-trifluoro-5-isothiocyanatobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1,2,3-trifluoro-5-isothiocyanato-
• 1,2,3-trifluoro-5-isothiocyanatobenzene
• 1,2,3-trifluoro-5-isothiocyanato-benzene
• 3,4,5-trifluorophenyl isothiocyanate
• Benzene,1,2,3-trifluoro-5-isothiocyanato
• DTXSID50375356
• Benzene, 1,2,3-trifluoro-5-isothiocyanato- (9CI)
• 362690-52-6
• EN300-2714588
• Benzene,1,2,3-trifluoro-5-isothiocyanato-(9ci)
• AKOS002683858
• SCHEMBL2241711

• MDL： MFCD03093810
• Inchi： 1S/C7H2F3NS/c8-5-1-4(11-3-12)2-6(9)7(5)10/h1-2H
• InChI Key： KFBSFEHVBOTTSM-UHFFFAOYSA-N
• SMILES： S=C=NC1C=C(C(=C(C=1)F)F)F

Computed Properties

• Exact Mass: 188.98600
• Monoisotopic Mass: 188.986
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 44.4Ų

Experimental Properties

• PSA: 44.45000
• LogP: 2.83820